1-(3-(Benzo[d][1,3]dioxol-5-yl)pyrrolidine-1-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one

• IUPAC Name: 1-[3-(1,3-benzodioxol-5-yl)pyrrolidine-1-carbonyl]-3-methylsulfonylimidazolidin-2-one
• InChI: InChI=1S/C16H19N3O6S/c1-26(22,23)19-7-6-18(16(19)21)15(20)17-5-4-12(9-17)11-2-3-13-14(8-11)25-10-24-13/h2-3,8,12H,4-7,9-10H2,1H3
• InChI Key: AJSAMGDAEYAZBX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H19N3O6S
• Molecular Weight: 381.4 g/mol
• CAS No.: 2034563-31-8

Description

1-(3-(Benzo[d][1,3]dioxol-5-yl)pyrrolidine-1-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one (CAS 2034563-31-8) is a chemical compound with a molecular formula of C16H19N3O6S and a molecular weight of 381.4 g/mol . Its structure features a benzo[1,3]dioxole (piperonyl) scaffold linked to a pyrrolidine ring, which is in turn connected to a methylsulfonyl-substituted imidazolidin-2-one moiety . The presence of the methylsulfonyl group is a notable feature that can influence the compound's electronic properties and its potential interactions with biological targets. The benzo[1,3]dioxole subunit is a privileged structure in medicinal chemistry, found in compounds with a wide range of documented biological activities. Research into derivatives containing this scaffold has explored their potential application in areas such as the treatment of neurological disorders and metabolic diseases . Furthermore, the imidazolidin-2-one core is a recognized pharmacophore in the development of enzyme inhibitors, including potent inhibitors of cholinesterases, which are relevant targets for neurodegenerative conditions . This combination of structural features makes this compound a valuable intermediate or scaffold for researchers in drug discovery and chemical biology. It is suitable for use in building chemical libraries, structure-activity relationship (SAR) studies, and as a starting material for the synthesis of more complex molecules. Researchers can leverage its structure to explore novel modulators of various enzymatic and receptor targets. This product is provided for research purposes only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

3-(6-(1-(2,2-Difluoro-benzo[d][1,3]dioxol-5-yl)cyclopropanecarboxamidino)-3-methylpyridine-2-yl)benzoic Acid (from )

• Structural Differences: Incorporates a difluorinated benzodioxole and a cyclopropane-carboxamidino group, linked to a pyridine-benzoic acid scaffold.
• Implications: Fluorination may enhance metabolic stability and electronegativity compared to the non-fluorinated benzodioxole in the target compound.
• Application: Patented as a solid form, suggesting focus on crystallinity for formulation optimization, unlike the target compound’s imidazolidinone-sulfonyl system .

1-(Benzo[d][1,3]dioxol-5-yl)-2-(ethylamino)butan-1-one (from )

• Structural Differences: Replaces the pyrrolidine-carbonyl-imidazolidinone core with an ethylamino-substituted ketone.
• The ethylamino group could increase basicity, affecting solubility and membrane permeability .

(RS)-1-(Benzo[d][1,3]dioxol-5-yl)-2-(pyrrolidin-1-yl)pentan-1-one (from )

• Structural Differences: Features a pyrrolidinyl group attached to a pentanone backbone instead of the imidazolidinone-sulfonyl system.
• Implications: The lack of a sulfonyl group reduces polarity, which may decrease aqueous solubility.

Functional Group Analysis

Compound	Key Functional Groups	Potential Impact	Reference
Target Compound	Benzo[d][1,3]dioxol-5-yl, pyrrolidine-carbonyl, methylsulfonyl-imidazolidinone	High polarity, rigidity, and H-bond capacity
Difluoro-analogue ()	2,2-Difluoro-benzodioxole, cyclopropane-carboxamidino	Enhanced metabolic stability, steric hindrance
Ethylamino-analogue ()	Ethylamino-ketone, benzodioxole	Increased basicity, reduced rigidity
Pyrrolidinyl-pentanone ()	Pyrrolidinyl, pentanone, benzodioxole	Reduced polarity, increased lipophilicity

Crystallographic and Solid-State Considerations

The Mercury software () enables crystal structure visualization and packing similarity analysis. For instance, the difluoro-analogue’s solid forms () may exhibit distinct packing patterns due to fluorination and cyclopropane geometry, affecting bioavailability .